Cas no 2557-77-9 (3-Fluorothiophenol)

• Product Name: 3-Fluorothiophenol
• CAS No: 2557-77-9
• MF: C₆H₅FS
• MW: 128.167303800583
• MDL: MFCD00040227
• CID: 43170
• PubChem ID: 75710
• Update Time: 2025-11-02

3-Fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 3-fluorothiophenol
• 3-Fluorobenzenethiol
• 3-fluorothiobenzene
• 3-Mercaptofluorobenzene
• Benzenethiol,3-fluoro
• m-Fluorobenzenethiol
• m-Fluorothiophenol
• 3-Fluoro thiophenol
• Benzenethiol, 3-fluoro-
• 3-fluorobenzene-1-thiol
• 1-Fluoro-3-mercaptobenzene
• ZDEUGINAVLMAET-UHFFFAOYSA-N
• 3-fluoro-thiophenol
• PubChem5429
• 3-Fluoro-benzenethiol
• 3-fluoro benzenethiol
• 3-Fluorobenzenethiol #
• 3 - Fluoro thiophenol
• C6H5FS
• 1-Fluoro-3-sulphanylbenzene
• KSC202M5F
• 3-Fluorothiophenol, 95%
• FT-0615753
• CS-W013467
• EN300-100319
• EINECS 219-876-2
• PS-9159
• AKOS005207049
• NS00045546
• SCHEMBL18976
• 2557-77-9
• 8Q8QH6A6ED
• J-512564
• DTXSID10180261
• MFCD00040227
• F0422
• DB-046734
• A10976
• 1-Fluoro-3-mercaptobenzene ; 3-Fluorobenzenethiol
• 1-Fluoro-3-mercaptobenzene; 3-Fluorobenzenethiol
• DTXCID20102752
• 219-876-2
• 3-Fluorothiophenol

• MDL： MFCD00040227
• Inchi： 1S/C6H5FS/c7-5-2-1-3-6(8)4-5/h1-4,8H
• InChI Key： ZDEUGINAVLMAET-UHFFFAOYSA-N
• SMILES： SC1C=CC=C(C=1)F
• BRN： 2039302

Computed Properties

• Exact Mass: 128.01000
• Monoisotopic Mass: 128.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 1.517 g/mL at 25 °C(lit.)
• Boiling Point: 156°C(lit.)
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: 1.554
• PSA: 38.80000
• LogP: 2.11440
• Sensitiveness: Stench
• Solubility: Not available

3-Fluorothiophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Fluorothiophenol

3-Fluorothiophenol (CAS No. 2557-77-9): Properties, Applications, and Market Insights

3-Fluorothiophenol (CAS No. 2557-77-9) is a specialized aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by the presence of a fluorine atom and a thiol group on a benzene ring, exhibits unique chemical properties that make it invaluable for various industrial and research applications. In this comprehensive guide, we delve into the properties of 3-Fluorothiophenol, its synthesis methods, and its growing relevance in modern chemistry.

The molecular structure of 3-Fluorothiophenol consists of a benzene ring substituted with a fluorine atom at the 3-position and a thiol (-SH) group. This configuration imparts distinct reactivity, making it a versatile intermediate in organic synthesis. Researchers often highlight its role in the development of fluorinated compounds, which are increasingly sought after due to their enhanced stability and bioactivity. The CAS No. 2557-77-9 is a critical identifier for this compound, ensuring precise communication in scientific and industrial contexts.

One of the most notable applications of 3-Fluorothiophenol is in the pharmaceutical industry. Fluorinated aromatic compounds are pivotal in drug design, as the introduction of fluorine can improve metabolic stability and binding affinity. For instance, 3-Fluorothiophenol derivatives are explored in the synthesis of potential antiviral and anticancer agents. The compound’s ability to act as a building block for biologically active molecules aligns with the current trend of developing targeted therapies and personalized medicine.

In agrochemicals, 3-Fluorothiophenol serves as a precursor for the synthesis of advanced pesticides and herbicides. The fluorine atom’s electronegativity enhances the compound’s interaction with biological targets, leading to more effective crop protection solutions. This application is particularly relevant today, as the agricultural sector seeks sustainable and efficient chemical solutions to meet global food demand. The demand for fluorinated agrochemicals is projected to rise, further driving interest in CAS No. 2557-77-9.

Material science is another domain where 3-Fluorothiophenol finds utility. Its incorporation into polymers and coatings can impart desirable properties such as chemical resistance and thermal stability. Researchers are investigating its use in high-performance materials, including those for electronics and aerospace applications. The compound’s role in advancing fluoropolymer technology underscores its importance in innovation-driven industries.

The synthesis of 3-Fluorothiophenol typically involves the fluorination of thiophenol derivatives or the thiolation of fluorobenzene compounds. Modern techniques emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. Recent advancements in catalytic processes have improved the efficiency of producing 3-Fluorothiophenol, making it more accessible for industrial use. These developments are critical as industries prioritize sustainable chemical manufacturing.

From a market perspective, the demand for 3-Fluorothiophenol is influenced by its applications in high-growth sectors. The pharmaceutical and agrochemical industries, in particular, are key drivers. Market analysts note that the global fluorochemical market is expanding, with CAS No. 2557-77-9 playing a niche but significant role. Companies specializing in fine chemicals are increasingly stocking this compound to meet the needs of research and production.

Safety and handling of 3-Fluorothiophenol are paramount considerations. While it is not classified under stringent regulatory categories, proper storage and handling protocols must be followed to ensure workplace safety. The compound’s material safety data sheet (MSDS) provides detailed guidelines for its use, emphasizing the importance of ventilation and personal protective equipment. These precautions align with broader industry trends toward responsible chemical management.

In conclusion, 3-Fluorothiophenol (CAS No. 2557-77-9) is a compound of growing importance across multiple industries. Its unique chemical properties, coupled with its applications in pharmaceuticals, agrochemicals, and materials science, make it a valuable asset for researchers and manufacturers alike. As the demand for fluorinated compounds continues to rise, 3-Fluorothiophenol is poised to remain a key player in the evolving landscape of specialty chemicals. For those seeking reliable suppliers or detailed technical data, understanding the nuances of this compound is essential.